Cas no 1019097-00-7 (N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-1-methyl-1H-pyrazole-5-carboxamide)

• Product Name: N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-1-methyl-1H-pyrazole-5-carboxamide
• CAS No: 1019097-00-7
• MF: C₁₃H₁₁ClN₄O₂S
• MW: 322.770039796829
• CID: 6309145
• PubChem ID: 25284538
• Update Time: 2025-10-28

N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-1-methyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-1-methyl-1H-pyrazole-5-carboxamide
• AKOS024495987
• VU0634073-1
• N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)-1-methyl-1H-pyrazole-5-carboxamide
• F5086-0223
• 1019097-00-7
• N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-2-methylpyrazole-3-carboxamide

• Inchi： 1S/C13H11ClN4O2S/c1-18-8(5-6-15-18)12(19)17-13-16-10-9(20-2)4-3-7(14)11(10)21-13/h3-6H,1-2H3,(H,16,17,19)
• InChI Key： SNDFGUPYLWIDPI-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2=C1SC(=N2)NC(C1=CC=NN1C)=O)OC

Computed Properties

• Exact Mass: 322.0291245g/mol
• Monoisotopic Mass: 322.0291245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 97.3Ų

Additional information on N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-1-methyl-1H-pyrazole-5-carboxamide

Introduction to N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-1-methyl-1H-pyrazole-5-carboxamide (CAS No. 1019097-00-7)

N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-1-methyl-1H-pyrazole-5-carboxamide, identified by its CAS number 1019097-00-7, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural properties and potential applications in drug development. The benzothiazole and pyrazole moieties present in its structure contribute to its pharmacological activity, making it a valuable candidate for further investigation.

The benzothiazole ring is a well-known pharmacophore found in numerous bioactive compounds. Its presence in N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-1-methyl-1H-pyrazole-5-carboxamide suggests potential interactions with biological targets such as enzymes and receptors. Specifically, the 7-chloro and 4-methoxy substituents on the benzothiazole ring may modulate the electronic properties of the molecule, influencing its binding affinity and selectivity.

The pyrazole moiety is another important feature of this compound. Pyrazoles are known for their versatility in medicinal chemistry, often serving as key structural elements in drugs targeting various diseases. In N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-1-methyl-1H-pyrazole-5-carboxamide, the pyrazole ring is linked to the benzothiazole via an amide bond, which can enhance the molecule's solubility and bioavailability. This structural arrangement may also facilitate interactions with biological targets, thereby enhancing its pharmacological effects.

Recent research has highlighted the importance of heterocyclic compounds in drug discovery. The combination of benzothiazole and pyrazole in N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-1-methyl-1H-pyrazole-5-carboxamide positions it as a promising candidate for further exploration. Studies have shown that such molecules can exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of substituents on the benzothiazole and pyrazole rings may fine-tune these activities, making this compound a valuable asset in the development of new therapeutic agents.

In particular, the 7-chloro substituent on the benzothiazole ring has been implicated in enhancing binding interactions with certain biological targets. Chlorinated aromatic compounds are frequently used in drug design due to their ability to improve metabolic stability and binding affinity. Similarly, the 4-methoxy group can influence the electronic properties of the molecule, potentially affecting its pharmacokinetic profile. These features make N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-1-methyl-1H-pyrazole-5-carboxamide an intriguing candidate for further investigation.

The amide linkage between the benzothiazole and pyrazole moieties in N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-1-methyl-1H-pyrazole-5-carboxamide is another key feature that contributes to its potential bioactivity. Amide bonds are commonly found in biologically active molecules and can serve as important pharmacophores. The presence of this amide linkage may facilitate interactions with biological targets, thereby enhancing the compound's therapeutic potential.

Furthermore, the methyl group attached to the pyrazole ring may influence the conformational flexibility of the molecule. This can affect how N-(7-chloro-4-methoxy-1,3-benzothiazol-2-y